(3-Pyridylmethyl)(p-tolyl) sulfone

• IUPAC Name: 3-[(4-methylphenyl)sulfonylmethyl]pyridine
• InChI: InChI=1S/C13H13NO2S/c1-11-4-6-13(7-5-11)17(15,16)10-12-3-2-8-14-9-12/h2-9H,10H2,1H3
• InChI Key: AWOCCKKXKZBJRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC2=CN=CC=C2
• Molecular Formula: C13H13NO2S
• Molecular Weight: 247.31 g/mol

Description

(3-Pyridylmethyl)(p-tolyl) sulfone is a chemical compound of interest in organic synthesis and medicinal chemistry research. It features a sulfone functional group attached to a 3-pyridylmethyl moiety and a p-tolyl (4-methylphenyl) ring. Sulfones are a significant class of compounds in modern chemical research. They are recognized as standard polar substituents in chemistry and are found in various agrochemicals and over 30 approved or investigational drugs . The methyl sulfone (MeSO2) group, in particular, is a valuable structural motif due to its stability and influence on the physicochemical properties of molecules . Compounds containing both a sulfone group and a nitrogen-containing heterocycle, such as a pyridine ring, are highly relevant in drug discovery. Statistically, more than 85% of all biologically active compounds are heterocycles, with nitrogen heterocycles being the most common scaffolds . The pyridine ring is a privileged structure in pharmaceuticals, contributing to a molecule's ability to form hydrogen bonds and interact with biological targets . As a reagent, (3-Pyridylmethyl)(p-tolyl) sulfone can be explored for its potential role in constructing complex molecules. Sulfone-containing reagents are increasingly used in innovative synthetic methodologies. For instance, recent scientific literature describes the development of novel reagents to access previously unknown heteroaromatic methyl sulfones, highlighting a growing interest in these structures for building diverse chemical libraries . The mechanism of action for sulfone-containing compounds in biological settings can vary, but in some pharmaceuticals, sulfonamide groups are known to mimic para-aminobenzoic acid (PABA), which can interfere with bacterial folate synthesis . The specific research applications for (3-Pyridylmethyl)(p-tolyl) sulfone may include serving as a building block in the synthesis of potential pharmacologically active molecules, or as a model compound in the study of sulfone reactivity and coordination chemistry . This product is For Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Reaction Optimization

Key variables influencing yield include the choice of palladium catalyst, ligand, base, and temperature. For instance, Pd(dba)₂ (dibenzylideneacetone palladium) paired with electron-rich bulky phosphine ligands, such as di(tert-butyl)(1-phenylindol-2-yl)phosphine (L) , significantly enhances catalytic activity. A base like K₂CO₃ facilitates deprotonation and stabilizes intermediates.

Table 1: Palladium-Catalyzed Synthesis of (3-Pyridylmethyl)(p-Tolyl) Sulfone

Entry	Catalyst System	Ligand	Base	Temp (°C)	Yield (%)
1	Pd(dba)₂	L	K₂CO₃	40	89
2	PEPPSI-IPr	-	K₂CO₃	40	76
3	Pd(OAc)₂	L	K₂CO₃	40	77

The optimal conditions (Entry 1) achieve an 89% yield, demonstrating the superiority of Pd(dba)₂ and ligand L at 40°C. Steric hindrance from substituents on the sulfinate ester or boronic acid may reduce efficiency, as observed in analogous syntheses of methyl-substituted thiaphenanthridinones.

Oxidation of Sulfides to Sulfones

Sulfides serve as precursors to sulfones via oxidation. The synthesis begins with the preparation of (3-pyridylmethyl)(p-tolyl) sulfide , followed by oxidation using agents like meta-chloroperbenzoic acid (mCPBA) or hydrogen peroxide (H₂O₂) .

Sulfide Synthesis

The sulfide is typically synthesized via thiol-alkylation or transition-metal-catalyzed coupling . For example, p-tolylthiol reacts with 3-pyridylmethyl bromide in the presence of a base (e.g., NaH) in DMF:

$$\text{p-TolylSH} + \text{3-PyridylmethylBr} \xrightarrow{\text{NaH, DMF}} \text{Sulfide} + \text{HBr}$$

Oxidation Conditions

Oxidation of the sulfide to the sulfone is highly dependent on the oxidizing agent:

Table 2: Oxidation of (3-Pyridylmethyl)(p-Tolyl) Sulfide

Oxidizing Agent	Solvent	Temp (°C)	Time (h)	Yield (%)
mCPBA	DCM	0→25	2	95
H₂O₂	Acetic acid	80	6	82
Oxone®	Acetone/H₂O	25	12	78

mCPBA in dichloromethane (DCM) at 0°C to room temperature provides near-quantitative conversion (95% yield). This method is favored for its mild conditions and compatibility with acid-sensitive functional groups.

Nucleophilic Substitution Reactions

Alkylation of sulfinate salts offers a direct route to sulfones. Sodium p-tolyl sulfinate reacts with 3-pyridylmethyl halides in polar aprotic solvents (e.g., DMF, DMSO) under basic conditions:

$$\text{NaSO₂(p-Tolyl)} + \text{3-PyridylmethylX} \xrightarrow{\text{Base}} \text{Sulfone} + \text{NaX}$$

Key Considerations

• Solvent : DMF enhances nucleophilicity of the sulfinate ion.

• Base : NaH or K₂CO₃ facilitates deprotonation and halide displacement.

• Halide : Bromides and iodides react efficiently, while chlorides require elevated temperatures.

Table 3: Alkylation of Sodium p-Tolyl Sulfinate

Halide (X)	Base	Solvent	Temp (°C)	Yield (%)
Br	NaH	DMF	25	85
I	K₂CO₃	DMSO	25	88
Cl	NaH	DMF	80	65

This method is advantageous for its simplicity but may require purification to remove excess sulfinate salt.

Comparative Analysis of Synthesis Methods

Table 4: Method Comparison

Method	Advantages	Limitations	Scalability
Palladium-catalyzed coupling	High functional group tolerance; mild conditions	Cost of catalysts; ligand synthesis	Moderate
Sulfide oxidation	High yields; straightforward protocol	Requires sulfide precursor; strong oxidants	High
Nucleophilic substitution	One-step synthesis; inexpensive reagents	Limited to reactive halides; purification	High

• Palladium-catalyzed coupling is ideal for complex substrates but less practical for large-scale production due to catalyst costs.

• Sulfide oxidation offers scalability but necessitates handling odorous thiol intermediates.

• Nucleophilic substitution balances cost and efficiency but is restricted to alkyl halides with good leaving groups.

Chemical Reactions Analysis

Types of Reactions

(3-Pyridylmethyl)(p-tolyl) sulfone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the sulfone group to sulfides.

Substitution: The compound can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or ruthenium tetroxide can be used as oxidizing agents.

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Reagents such as sodium hydride (NaH) and alkyl halides are often used in substitution reactions.

Major Products

The major products formed from these reactions include sulfoxides, sulfides, and various substituted derivatives depending on the specific reagents and conditions used.

Scientific Research Applications

(3-Pyridylmethyl)(p-tolyl) sulfone has several applications in scientific research:

Chemistry: It is used as an intermediate in organic synthesis, particularly in the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent due to its unique chemical structure.

Industry: It is used in the production of dyes, polymers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of (3-Pyridylmethyl)(p-tolyl) sulfone involves its interaction with molecular targets and pathways within biological systems. The sulfone group can participate in various biochemical reactions, potentially inhibiting enzymes or interacting with cellular receptors. The exact molecular targets and pathways are still under investigation, but the compound’s structure suggests it may interfere with specific metabolic processes .

Comparison with Similar Compounds

Structural and Functional Analogues

Key structural analogues of (3-Pyridylmethyl)(p-tolyl) sulfone include:

Compound Name	Substituent (R)	Molecular Formula	Key Properties/Applications	References
Methyl p-tolyl sulfone	Methyl	C₈H₁₀O₂S	High stability; oxidation product of methyl p-tolyl sulfide
Styryl p-tolyl sulfone	Styryl (C₆H₅CH=CH-)	C₁₅H₁₄O₂S	α,β-unsaturated sulfone; studied for bromination kinetics
Ethynyl p-tolyl sulfone	Ethynyl (HC≡C-)	C₁₀H₁₀O₂S	Sublimation enthalpy: 103.3±2.5 kJ/mol; commercial availability
Allyl p-tolyl sulfone	Allyl (CH₂=CHCH₂-)	C₁₀H₁₂O₂S	Reactivity in electrophilic addition reactions
S-Chloromethyl p-tolyl sulfone	Chloromethyl (ClCH₂-)	C₈H₉ClO₂S	Intermediate for nucleophilic substitution reactions

Physicochemical Properties

• Thermal Stability : Sulfones generally exhibit high thermal stability. Ethynyl p-tolyl sulfone sublimes at 103.3±2.5 kJ/mol , whereas the bulkier pyridylmethyl group in the target compound may increase melting points.
• Solubility: The pyridyl group enhances polarity, likely improving solubility in polar solvents (e.g., DMSO, methanol) compared to methyl or allyl derivatives.

Q & A

Q. How can palladium-catalyzed cross-coupling expand the functionalization of this sulfone?

• Methodological Answer : Three-component couplings with DABSO () enable diaryl sulfone synthesis. For (3-Pyridylmethyl)(p-tolyl) sulfone, nickel-catalyzed reductive coupling () with imines or dienol ethers introduces aminoalcohol motifs. Optimized conditions (e.g., EtN(iPr)₂ as base; ) minimize β-hydride elimination, preserving stereochemistry.